Cas no 63297-06-3 (2H-benzo[e]benzotriazole;2,4,6-trinitrophenol)
63297-06-3 structure
Product Name:2H-benzo[e]benzotriazole;2,4,6-trinitrophenol
CAS No:63297-06-3
MF:C16H10N6O7
MW:398.286602497101
CID:2790299
PubChem ID:71372986
Update Time:2025-04-21
2H-benzo[e]benzotriazole;2,4,6-trinitrophenol Chemical and Physical Properties
Names and Identifiers
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- DTXSID00795828
- 2,4,6-Trinitrophenol--2H-naphtho[1,2-d][1,2,3]triazole (1/1)
- 63297-06-3
- 2H-benzo[e]benzotriazole;2,4,6-trinitrophenol
-
- Inchi: 1S/C10H7N3.C6H3N3O7/c1-2-4-8-7(3-1)5-6-9-10(8)12-13-11-9;10-6-4(8(13)14)1-3(7(11)12)2-5(6)9(15)16/h1-6H,(H,11,12,13);1-2,10H
- InChI Key: NDABXHNFCGDCRU-UHFFFAOYSA-N
- SMILES: OC1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-].N1=C2C(C=CC3C=CC=CC=32)=NN1
Computed Properties
- Exact Mass: 398.06109668Da
- Monoisotopic Mass: 398.06109668Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 29
- Rotatable Bond Count: 0
- Complexity: 486
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 199Ų
2H-benzo[e]benzotriazole;2,4,6-trinitrophenol Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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